4-(2-Chloro-5-methoxyphenyl)picolinic acid, 95%

• IUPAC Name: 4-(2-chloro-5-methoxyphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H10ClNO3/c1-18-9-2-3-11(14)10(7-9)8-4-5-15-12(6-8)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: NNCZFXPAXDNBOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=CC(=NC=C2)C(=O)O
• Molecular Formula: C13H10ClNO3
• Molecular Weight: 263.67 g/mol

Description

4-(2-Chloro-5-methoxyphenyl)picolinic acid, or 4-CMPPA, is a synthetic compound that has been studied for its potential applications in laboratory experiments and scientific research. It is a white crystalline solid, with a melting point of 163-164°C and a molecular weight of 206.6 g/mol. It is soluble in water and many organic solvents, and is stable under normal laboratory conditions.

Scientific Research Applications

4-CMPPA has been studied for its potential applications in scientific research. It has been used as a substrate for the enzyme xanthine oxidase, which is involved in the metabolism of purines. It has also been used as a substrate for the enzyme aldehyde oxidase, which is involved in the metabolism of aldehydes. In addition, 4-CMPPA has been used as a substrate for the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics.

Mechanism of Action

The mechanism of action of 4-CMPPA is not fully understood. However, it is thought to act as a competitive inhibitor of the enzymes xanthine oxidase, aldehyde oxidase, and cytochrome P450. This means that 4-CMPPA binds to the active site of these enzymes, preventing them from binding to their natural substrates and thus inhibiting their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CMPPA are not well understood. However, it has been shown to inhibit the activity of the enzymes xanthine oxidase, aldehyde oxidase, and cytochrome P450. Inhibition of these enzymes can lead to changes in the metabolism of purines, aldehydes, and drugs, respectively.

Advantages and Limitations for Lab Experiments

The main advantage of 4-CMPPA is its stability under normal laboratory conditions. It is also soluble in water and many organic solvents, making it easy to work with in the laboratory. The main limitation is its potential to inhibit the activity of enzymes, which could lead to unexpected results in experiments.

Future Directions

There are several possible future directions for the study of 4-CMPPA. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in scientific research. In addition, further research could be done to explore the potential of 4-CMPPA as a drug or drug-like compound. Finally, further research could be done to explore the potential of 4-CMPPA as a substrate for other enzymes.

Synthesis Methods

4-CMPPA is synthesized through a multi-step process. The first step is the reaction of 2-chloro-5-methoxyphenol with sodium picolinate in aqueous solution. This reaction yields 4-(2-chloro-5-methoxyphenyl)picolinate. The second step is the reaction of the picolinate with an acid, such as hydrochloric acid, to yield 4-(2-chloro-5-methoxyphenyl)picolinic acid.